5,7-Difluoro-2-methyl-1H-indene

• Molecular Formula: C10H8F2
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 5,7-difluoro-2-methyl-1H-indene
• InChI: InChI=1S/C10H8F2/c1-6-2-7-4-8(11)5-10(12)9(7)3-6/h2,4-5H,3H2,1H3
• InChI Key: IMNBUTOKXLBRPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C1)C(=CC(=C2)F)F

Description

5,7-Difluoro-2-methyl-1H-indene is a useful research compound. Its molecular formula is C10H8F2 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Scheme 3, step 3: A mixture of 4,6-Difluoro-2-methyl-indan-1-ol (8a) (0.65 g, 3.53 mmol) and para-toluene sulfonic acid monohydrate (30 mg, 0.18 mmol) in toluene was heated at reflux for 1 h. The solution was washed with aqueous saturated NaHCO3 and brine, dried over MgSO4 and solvents evaporated. The crude product was purified by silica gel chromatography (eluting with 0% to 100% ethyl acetate in heptane to give 0.50 g of 5,7-Difluoro-2-methyl-1H-indene (9a) which was used immediately in the next step.